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Compound of Interest

Compound Name: p-METHOXYCINNAMALDEHYDE

Cat. No.: B158666 Get Quote

Introduction

p-Methoxycinnamaldehyde (PMCA), a naturally occurring aromatic aldehyde, and its

derivatives have emerged as a significant area of interest for researchers in drug discovery and

development. As a derivative of cinnamaldehyde, the primary bioactive compound in cinnamon,

PMCA exhibits a wide spectrum of pharmacological effects that position it as a valuable lead

structure for creating novel therapeutics.[1] These compounds are noted for their potential

anticancer, anti-inflammatory, antimicrobial, and antioxidant properties.[1][2][3] This technical

guide provides a comprehensive overview of the preliminary studies on PMCA derivatives,

consolidating key findings on their synthesis, biological activities, and mechanisms of action,

tailored for researchers, scientists, and drug development professionals.

Synthesis of p-Methoxycinnamaldehyde and its
Derivatives
The chemical synthesis of p-methoxycinnamaldehyde derivatives often involves established

organic chemistry reactions. These methods allow for the creation of diverse structures for

biological evaluation.
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A common precursor and related derivative, p-methoxycinnamic acid (p-MCA), can be

synthesized using the Perkin reaction.[4] This method is frequently used for creating cinnamic

acid and its derivatives due to its straightforward process and the accessibility of starting

materials.

Experimental Protocol: Perkin Reaction for p-MCA

Reactants: p-methoxybenzaldehyde and acetic anhydride are used as the primary reactants.

Anhydrous sodium acetate serves as a catalyst.

Procedure: A mixture of p-methoxybenzaldehyde, acetic anhydride, and anhydrous sodium

acetate is subjected to sonication in a sonicator.

Reaction Conditions: The reaction is maintained at a temperature of 50°C for a duration of

60 minutes.

Product Isolation: The resulting product, p-methoxycinnamic acid, precipitates as a white

solid and is isolated for further purification and analysis.

Characterization: The synthesized compound is characterized using techniques such as

ATR-FTIR to identify functional groups (C=O, OH carboxylic acid, para-substituted benzene,

C=C), GC-MS for purity and mass-to-charge ratio, and 1H-NMR spectrometry to confirm the

chemical structure.
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Synthesis Workflow: Perkin Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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